3-Acetoxy-2-methylbenzoic acid
Cat. No. B019051
Key on ui cas rn:
168899-58-9
M. Wt: 194.18 g/mol
InChI Key: LHVJUPHCLWIPLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][C:15](=[O:16])[O:17][C:18](=[O:19])[CH3:20].[ClH:21].[Na+:13].[OH-:12].[OH:1][c:2]1[c:3]([CH3:11])[c:4]([C:5](=[O:6])[OH:7])[cH:8][cH:9][cH:10]1>>[O:1]([c:2]1[c:3]([CH3:11])[c:4]([C:5](=[O:6])[OH:7])[cH:8][cH:9][cH:10]1)[C:15]([CH3:14])=[O:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1c(O)cccc1C(=O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Oc1cccc(C(=O)O)c1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
